3-(1H-1,3-benzodiazol-2-yl)-7-hydroxy-8-[(4-methylpiperidin-1-yl)methyl]-2H-chromen-2-one

• IUPAC Name: 3-(1H-benzimidazol-2-yl)-7-hydroxy-8-[(4-methylpiperidin-1-yl)methyl]chromen-2-one
• InChI: InChI=1S/C23H23N3O3/c1-14-8-10-26(11-9-14)13-17-20(27)7-6-15-12-16(23(28)29-21(15)17)22-24-18-4-2-3-5-19(18)25-22/h2-7,12,14,27H,8-11,13H2,1H3,(H,24,25)
• InChI Key: UNPHUSNHPAVZAP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC2=C(C=CC3=C2OC(=O)C(=C3)C4=NC5=CC=CC=C5N4)O
• Molecular Formula: C23H23N3O3
• Molecular Weight: 389.4 g/mol
• CAS No.: 315237-42-4

Description

3-(1H-1,3-benzodiazol-2-yl)-7-hydroxy-8-[(4-methylpiperidin-1-yl)methyl]-2H-chromen-2-one is a useful research compound. Its molecular formula is C23H23N3O3 and its molecular weight is 389.455. The purity is usually 95%.
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Mechanism of Action

Target of Action

Similar compounds with a benzothiazole nucleus have been associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory activities.

Mode of Action

It’s known that benzothiazole derivatives can interact with various biological targets, leading to changes in cellular processes.

Biochemical Pathways

Benzothiazole derivatives have been associated with a wide range of biochemical pathways due to their diverse biological activities.

Pharmacokinetics

A study on similar compounds suggests that they have a favorable pharmacokinetic profile.

Result of Action

Similar compounds have shown promising activity against certain bacterial strains.

Action Environment

Similar compounds are generally considered to be air stable.

Biochemical Analysis

Biochemical Properties

Based on its structural similarity to other benzimidazole derivatives, it can be hypothesized that it may interact with various enzymes, proteins, and other biomolecules.

Cellular Effects

It is possible that this compound could influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It is possible that this compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Dosage Effects in Animal Models

The effects of different dosages of 3-(1H-1,3-benzodiazol-2-yl)-7-hydroxy-8-[(4-methylpiperidin-1-yl)methyl]-2H-chromen-2-one in animal models have not been reported in the literature. Future studies could investigate potential threshold effects, as well as any toxic or adverse effects at high doses.

Biological Activity

The compound 3-(1H-1,3-benzodiazol-2-yl)-7-hydroxy-8-[(4-methylpiperidin-1-yl)methyl]-2H-chromen-2-one , also known by its IUPAC name, exhibits a complex structure with potential biological significance. This article explores its biological activity, including mechanisms of action, potential therapeutic applications, and relevant research findings.

Molecular Composition

• Molecular Formula : C23H23N3O3
• Molecular Weight : 389.455 g/mol
• Purity : Typically around 95%.

Structural Features

The compound includes:

• A benzodiazole moiety, which is often associated with biological activity.
• A chromenone structure that contributes to its pharmacological properties.
• A piperidine group that may enhance bioavailability and modulate interactions with biological targets.

Research indicates that this compound may interact with various biomolecules, influencing enzyme activity and cellular signaling pathways. Its structural components suggest potential mechanisms such as:

• Enzyme Inhibition : The benzodiazole moiety may inhibit key enzymes involved in metabolic pathways.
• Receptor Modulation : The piperidine group could facilitate interactions with cell surface receptors, altering physiological responses.

Anticancer Activity

Studies have shown that compounds with similar structures exhibit anticancer properties. For instance, analogs of this compound have demonstrated significant inhibition of cancer cell proliferation in vitro. Specific findings include:

Compound	IC50 (µM)	Target
Analog 1	3.60	Tyrosinase Inhibition
Analog 2	54.81	Tyrosinase Inhibition
Analog 3	57.40	Tyrosinase Inhibition

These results indicate that the compound may possess similar anticancer efficacy by inhibiting critical enzymes involved in tumor growth and metastasis .

Anti-inflammatory Properties

The compound's ability to modulate inflammatory pathways has been suggested through various assays. It may exert anti-inflammatory effects by inhibiting pro-inflammatory cytokines and enzymes involved in inflammation.

Case Studies and Experimental Findings

• Cell Viability Assays :
  • In experiments using B16F10 melanoma cells, the compound was tested for cytotoxicity across multiple concentrations. Results indicated a lack of significant cytotoxicity at concentrations ≤20 µM over 48 and 72 hours .
• Tyrosinase Inhibition :
  • The compound's analogs were evaluated for their ability to inhibit tyrosinase, a key enzyme in melanin production. Results showed potent inhibition, suggesting potential applications in skin-related therapies .
• Antioxidant Activity :
  • The antioxidant efficacy of the compound was assessed using DPPH and ABTS radical scavenging assays. Some analogs demonstrated comparable antioxidant activity to vitamin C, indicating potential protective effects against oxidative stress .